Cas no 852399-84-9 (2-chloro-N-(3-fluorophenyl)methyl-N-methylpropanamide)

2-Chloro-N-(3-fluorophenyl)methyl-N-methylpropanamide is a fluorinated amide derivative with potential applications in pharmaceutical and agrochemical research. Its structural features, including the chloro and fluoro substituents, contribute to its reactivity and selectivity in synthetic pathways. The compound's unique combination of a methylpropanamide backbone and aromatic fluorine substitution enhances its utility as an intermediate in the development of bioactive molecules. Its stability under standard conditions and compatibility with common organic solvents make it a practical choice for further functionalization. Researchers may explore its use in designing enzyme inhibitors or receptor modulators due to its balanced lipophilicity and steric properties.

2-chloro-N-(3-fluorophenyl)methyl-N-methylpropanamide structure

852399-84-9 structure

Product Name:2-chloro-N-(3-fluorophenyl)methyl-N-methylpropanamide

CAS No:852399-84-9

MF:C₁₁H₁₃ClFNO

MW:229.678425550461

CID:3108093

PubChem ID:4962073

Update Time:2025-05-22

2-chloro-N-(3-fluorophenyl)methyl-N-methylpropanamide Chemical and Physical Properties

Names and Identifiers

- 2-chloro-N-(3-fluorobenzyl)-N-methylpropanamide
- 2-chloro-N-(3-fluorophenyl)methyl-N-methylpropanamide
- 852399-84-9
- G38741
- 970-334-8
- 2-chloro-N-((3-fluorophenyl)methyl)-N-methylpropanamide
- 2-chloro-N-[(3-fluorophenyl)methyl]-N-methylpropanamide
- EN300-12802
- AKOS008987433
- Z85923161
- Inchi： 1S/C11H13ClFNO/c1-8(12)11(15)14(2)7-9-4-3-5-10(13)6-9/h3-6,8H,7H2,1-2H3
- InChI Key： YRFDJMYHHAHVHP-UHFFFAOYSA-N
- SMILES： ClC(C)C(N(C)CC1C=CC=C(C=1)F)=O

Computed Properties

Exact Mass: 229.0669699Da
Monoisotopic Mass: 229.0669699Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 225
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 20.3Å²

2-chloro-N-(3-fluorophenyl)methyl-N-methylpropanamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-12802-0.05g	2-chloro-N-[(3-fluorophenyl)methyl]-N-methylpropanamide	852399-84-9	95%	0.05g	$64.0	2023-05-01
Enamine	EN300-12802-0.1g	2-chloro-N-[(3-fluorophenyl)methyl]-N-methylpropanamide	852399-84-9	95%	0.1g	$73.0	2023-05-01
Enamine	EN300-12802-0.25g	2-chloro-N-[(3-fluorophenyl)methyl]-N-methylpropanamide	852399-84-9	95%	0.25g	$105.0	2023-05-01
Enamine	EN300-12802-0.5g	2-chloro-N-[(3-fluorophenyl)methyl]-N-methylpropanamide	852399-84-9	95%	0.5g	$197.0	2023-05-01
Enamine	EN300-12802-1.0g	2-chloro-N-[(3-fluorophenyl)methyl]-N-methylpropanamide	852399-84-9	95%	1g	$284.0	2023-05-01
Enamine	EN300-12802-2.5g	2-chloro-N-[(3-fluorophenyl)methyl]-N-methylpropanamide	852399-84-9	95%	2.5g	$558.0	2023-05-01
Enamine	EN300-12802-5.0g	2-chloro-N-[(3-fluorophenyl)methyl]-N-methylpropanamide	852399-84-9	95%	5g	$825.0	2023-05-01
Enamine	EN300-12802-10.0g	2-chloro-N-[(3-fluorophenyl)methyl]-N-methylpropanamide	852399-84-9	95%	10g	$1224.0	2023-05-01
1PlusChem	1P019OLS-50mg	2-chloro-N-[(3-fluorophenyl)methyl]-N-methylpropanamide	852399-84-9	95%	50mg	$110.00	2025-03-03
1PlusChem	1P019OLS-100mg	2-chloro-N-[(3-fluorophenyl)methyl]-N-methylpropanamide	852399-84-9	95%	100mg	$142.00	2025-03-03

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Additional information on 2-chloro-N-(3-fluorophenyl)methyl-N-methylpropanamide

Comprehensive Overview of 2-chloro-N-(3-fluorophenyl)methyl-N-methylpropanamide (CAS No. 852399-84-9)

2-chloro-N-(3-fluorophenyl)methyl-N-methylpropanamide, with the CAS number 852399-84-9, is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique chloro and fluorophenyl functional groups, exhibits versatile chemical properties, making it a valuable intermediate in synthetic chemistry. Its molecular structure, C11H12ClFNO, underscores its potential for diverse applications, particularly in the design of novel bioactive molecules.

In recent years, the demand for fluorinated compounds like 2-chloro-N-(3-fluorophenyl)methyl-N-methylpropanamide has surged due to their enhanced stability and bioavailability. Researchers are increasingly exploring its role in drug discovery, where fluorinated analogs are known to improve metabolic resistance and target specificity. This aligns with the growing trend of precision medicine, where tailored molecular designs are critical for addressing complex diseases. Additionally, its agrochemical potential is being investigated, as fluorinated amides often contribute to the development of more efficient crop protection agents.

The synthesis of CAS 852399-84-9 typically involves multi-step organic reactions, including amidation and halogenation processes. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling have been employed to optimize yield and purity, reflecting the broader shift toward green chemistry practices. These methods not only reduce environmental impact but also align with regulatory frameworks emphasizing sustainable manufacturing.

From a commercial perspective, 2-chloro-N-(3-fluorophenyl)methyl-N-methylpropanamide is available through specialized chemical suppliers, often in high-purity grades suitable for research and industrial use. Its storage and handling require standard laboratory precautions, ensuring stability under recommended conditions. Analytical techniques like HPLC and NMR spectroscopy are routinely used to verify its identity and purity, addressing the stringent quality standards demanded by end-users.

As the scientific community continues to explore fluorine chemistry, compounds like 852399-84-9 are poised to play a pivotal role in innovation. Whether in pharmaceutical intermediates or material science, their unique properties offer untapped potential. For researchers and industry professionals, staying informed about the latest advancements in this area is essential, particularly as AI-driven drug design and computational modeling accelerate the discovery of next-generation compounds.